Cas no 2168382-31-6 (2-(2-Chloropyrimidin-4-yl)propanoic acid)
2168382-31-6 structure
Product Name:2-(2-Chloropyrimidin-4-yl)propanoic acid
CAS No:2168382-31-6
MF:C7H7ClN2O2
MW:186.595680475235
CID:6794393
PubChem ID:155895222
Update Time:2024-09-13
2-(2-Chloropyrimidin-4-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
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- starbld0044563
- 2168382-31-6
- 2-(2-Chloropyrimidin-4-yl)propanoic acid
-
- Inchi: 1S/C7H7ClN2O2/c1-4(6(11)12)5-2-3-9-7(8)10-5/h2-4H,1H3,(H,11,12)
- InChI Key: VILDAGRVYZNUGZ-UHFFFAOYSA-N
- SMILES: ClC1=NC=CC(C(C(=O)O)C)=N1
Computed Properties
- Exact Mass: 186.0196052g/mol
- Monoisotopic Mass: 186.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.1Ų
2-(2-Chloropyrimidin-4-yl)propanoic acid Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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